Cas no 39718-72-4 ([4-(ethylamino)phenyl]acetic acid)
39718-72-4 structure
Product Name:[4-(ethylamino)phenyl]acetic acid
CAS No:39718-72-4
MF:C10H13NO2
MW:179.215722799301
CID:1510789
PubChem ID:38317
Update Time:2025-04-21
[4-(ethylamino)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [4-(ethylamino)phenyl]acetic acid
- 2-[4-(ethylamino)phenyl]acetic acid
- (4-Ethylaminophenyl)acetic acid
- 4-(Ethylamino)benzeneacetic acid
- DTXSID20192794
- Acide ethylamino-4 phenylacetique
- Benzeneacetic acid, 4-(ethylamino)-
- ACETIC ACID, 2-(p-(ETHYLAMINO)PHENYL)-
- BRN 2363246
- SCHEMBL10067955
- Acide ethylamino-4 phenylacetique [French]
- 39718-72-4
-
- Inchi: 1S/C10H13NO2/c1-2-11-9-5-3-8(4-6-9)7-10(12)13/h3-6,11H,2,7H2,1H3,(H,12,13)
- InChI Key: QMLWVPPECOWXOX-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(=CC=1)NCC)=O
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
[4-(ethylamino)phenyl]acetic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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